(4-(Ethoxymethoxy)phenyl)boronic acid

• IUPAC Name: [4-(ethoxymethoxy)phenyl]boronic acid
• InChI: InChI=1S/C9H13BO4/c1-2-13-7-14-9-5-3-8(4-6-9)10(11)12/h3-6,11-12H,2,7H2,1H3
• InChI Key: JKJOKHKGCAHUJY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)OCOCC)(O)O
• Molecular Formula: C9H13BO4
• DSSTOX Substance ID: DTXSID90656919
• Molecular Weight: 196.01 g/mol
• CAS RN: 957062-54-3

Description

“(4-(Ethoxymethoxy)phenyl)boronic acid”, also known as EMBA, is an organic boronic acid with the chemical formula C9H13BO4. It has a molecular weight of 196.01 g/mol.

Molecular Structure Analysis

The molecular formula of “(4-(Ethoxymethoxy)phenyl)boronic acid” is C9H13BO4. It has an average mass of 196.008 Da and a monoisotopic mass of 196.090683 Da.

Physical And Chemical Properties Analysis

“(4-(Ethoxymethoxy)phenyl)boronic acid” is a solid at room temperature. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Suzuki-Miyaura Cross-Coupling Reactions

(4-(Ethoxymethoxy)phenyl)boronic acid: . This reaction is pivotal in the field of organic chemistry for forming carbon-carbon bonds. The compound acts as a boron-based reagent that pairs with a halide or triflate under the presence of a palladium catalyst to create biaryl compounds. These biaryl structures are significant in pharmaceuticals, agrochemicals, and advanced materials.

Sensing Applications

. They can be used in both homogeneous assays and heterogeneous detection systems. The interaction with diols is particularly useful for the detection of sugars, which has implications in diabetes management and other biological research areas.

Biological Labelling and Protein Manipulation

. It can be conjugated to biomolecules, enabling researchers to track biological processes or to modify proteins for therapeutic purposes.

Glucose-Sensitive Polymers

4-(Ethoxymethoxy)phenylboronic acid: . These polymers have the potential to revolutionize diabetes treatment by enabling self-regulated insulin release. The polymers respond to glucose levels in the body, providing a controlled release of insulin.

Wound Healing and Tumor Targeting

. Its ability to interact with biological tissues makes it a candidate for designing drug delivery systems that can specifically target tumor cells or aid in the healing process.

Catalyst Development

. For instance, it can be a component in the preparation of palladium complexes that act as catalysts in coupling reactions. These catalysts are crucial for synthesizing complex organic molecules efficiently.

Safety and Hazards

The safety information for “(4-(Ethoxymethoxy)phenyl)boronic acid” indicates that it may be harmful if swallowed, inhaled, or in contact with skin. It may cause eye and skin irritation, and may cause respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

The primary target of (4-(Ethoxymethoxy)phenyl)boronic acid is the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process, which is widely used in organic synthesis .

Mode of Action

(4-(Ethoxymethoxy)phenyl)boronic acid interacts with its targets through a process known as transmetalation . In this process, the boronic acid group in the compound is transferred from boron to palladium, forming a new Pd-C bond . This is a key step in the Suzuki-Miyaura cross-coupling reaction .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction involves several biochemical pathways. One such pathway is the oxidative addition of the boronic acid group to the palladium catalyst . This results in the formation of a new Pd-C bond . Another pathway involves the syn-selective addition of B-H over an unsaturated bond . This occurs in an anti-Markovnikov manner .

Pharmacokinetics

It is known that the compound is a solid at room temperature and has a melting point of 204-206 °c . These properties may affect the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.

Result of Action

The result of the action of (4-(Ethoxymethoxy)phenyl)boronic acid is the formation of a new carbon-carbon bond through the Suzuki-Miyaura cross-coupling reaction . This reaction is widely used in the synthesis of various organic compounds .

Action Environment

The action of (4-(Ethoxymethoxy)phenyl)boronic acid can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reaction is known to be catalyzed by ethers . Additionally, the reaction conditions, such as temperature and the presence of other reagents, can also affect the reaction . It is also important to avoid dust formation and ensure adequate ventilation when handling the compound .